Cas no 15046-75-0 (Sodium 2-Toluenesulfonate)

• Product Name: Sodium 2-Toluenesulfonate
• CAS No: 15046-75-0
• MF: C₇H₇NaO₃S
• MW: 194.183451890945
• CID: 120778
• Update Time: 2025-04-24

Sodium 2-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-methyl-, sodium salt (1:1)
• o-Toluenesulfonic acid, sodium salt
• sodium 2-toluenesulfonate
• Sodium o-toluenesulfonate
• SODIUMORTHO-TOLUENESULPHONATE
• SODIUM 2-METHYLBENZENESULFONATE
• 72Z8U8D5UU
• sodium toluene sulfonate
• DSSTox_CID_24553
• DSSTox_RID_80310
• DSSTox_GSID_44553
• VHAXKEBRMSFJMC-UHFFFAOYSA-M
• o-Toluenesulfonic acid sodium salt
• sodium 2-methylbenzene-1-sulfonate
• Tox21_301897
• Q27894278
• Benzenesulfonic acid, 2-methyl-, sodium salt (1:1)
• Sodium 2-Toluenesulfonate

• Inchi： 1S/C7H8O3S.Na/c1-6-4-2-3-5-7(6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);/q;+1/p-1
• InChI Key： VHAXKEBRMSFJMC-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1C)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 65.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on Sodium 2-Toluenesulfonate

Introduction to Sodium 2-methylbenzenesulfonate (CAS No. 15046-75-0)

Sodium 2-methylbenzenesulfonate, with the chemical formula NaC₈H₇SO₃, is a sulfonate salt derived from 2-methylbenzene (xylene). This compound, identified by its unique CAS No. 15046-75-0, has garnered significant attention in the field of pharmaceuticals, agrochemicals, and material science due to its versatile applications and chemical properties. The sulfonate group introduces polarity and solubility characteristics, making it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial processes.

The structure of Sodium 2-methylbenzenesulfonate consists of a benzene ring substituted with a methyl group at the 2-position and a sulfonate group at the 4-position. This arrangement imparts both hydrophobic and hydrophilic properties, enabling its use in a wide range of applications where balance between lipophilicity and water solubility is crucial. The compound's stability under various conditions further enhances its utility in formulating products that require consistent performance.

In recent years, research has highlighted the potential of Sodium 2-methylbenzenesulfonate as a building block in drug development. Its sulfonate moiety is known to enhance drug solubility and bioavailability, which are critical factors in pharmaceutical formulations. Studies have demonstrated its role in synthesizing novel sulfonamide derivatives, which exhibit promising biological activities. For instance, derivatives of this compound have shown anti-inflammatory and antimicrobial properties, making them attractive candidates for further investigation in medicinal chemistry.

The agrochemical industry has also explored the applications of Sodium 2-methylbenzenesulfonate. Its ability to act as a surfactant and stabilizer in pesticide formulations has been particularly noteworthy. Researchers have found that incorporating this compound into agrochemical products improves their dispersion and adherence to plant surfaces, thereby enhancing efficacy. Additionally, its environmental compatibility has been assessed, revealing low toxicity to non-target organisms, which aligns with the growing demand for sustainable agricultural practices.

Material science has another significant application for Sodium 2-methylbenzenesulfonate. Its use as an additive in polymer formulations has been investigated for improving thermal stability and mechanical strength. The compound's ability to interact with polymer chains without causing degradation has made it a valuable component in high-performance materials. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its role in creating functionalized nanoparticles for drug delivery systems.

The synthesis of Sodium 2-methylbenzenesulfonate typically involves the sulfonation of xylene followed by neutralization with sodium hydroxide. This process can be optimized to achieve high yields and purity, ensuring that the final product meets industry standards. Advances in catalytic methods have also enabled greener synthesis routes, reducing waste and energy consumption without compromising quality.

In conclusion, Sodium 2-methylbenzenesulfonate (CAS No. 15046-75-0) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it an invaluable intermediate in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new uses and refine synthetic methods, the importance of this compound is expected to grow further. The ongoing development of novel derivatives and applications underscores its significance as a cornerstone in modern chemical innovation.